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Compound of Interest

Compound Name: Benzaldehyde-2,3,4,5,6-d5

Cat. No.: B125877

Essential Safety and Handling Guide for
Benzaldehyde-2,3,4,5,6-d5

This document provides immediate, essential safety protocols and logistical information for the
handling and disposal of Benzaldehyde-2,3,4,5,6-d5 (CAS: 14132-51-5). The following
procedural guidance is intended for researchers, scientists, and professionals in drug
development to ensure safe laboratory operations.

Hazard Identification and Safety Summary

Benzaldehyde-2,3,4,5,6-d5 is a combustible liquid that is harmful if swallowed or inhaled,
causes skin and serious eye irritation, and may cause respiratory irritation.[1][2][3][4][5] It is
also suspected of damaging fertility or the unborn child and is toxic to aquatic life with long-
lasting effects.[1][6]

» Signal Word: Danger[1][2]
o GHS Hazard Pictograms: Health hazard, Exclamation mark, Environment[1]
e Primary Hazards:

o Harmful if swallowed or inhaled.[1][2]

o Causes skin and serious eye irritation.[1][2]
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o May cause respiratory irritation.[1][2]
o Suspected of damaging the unborn child.[1]

o Combustible liquid.[3][5]

o Target Organs: Respiratory system, nervous system, lungs, mucous membranes.[1][2][7]

Chemical and Physical Properties

A summary of the key quantitative data for Benzaldehyde-2,3,4,5,6-d5 is provided below.

Property Value Citations
CAS Number 14132-51-5 [1][21[3]
Molecular Formula CeDsCHO [2][3]
Molecular Weight 111.15 g/mol [21[81[9]
Appearance Colorless to yellowish liquid [3]
Density 1.094 g/mL at 25 °C [1112]
Boiling Point 178-179 °C [1][2]1[3]
Melting Point -26 °C [1112][3]
Flash Point 64.0 °C (147.2 °F) - closed cup  [1][2][3]
Vapor Density 3.66 (Air=1) [31[7]
Explosion Limit Lower: 1.4% [31[7]

Operational and Disposal Plans

Adherence to the following procedural steps is mandatory for the safe handling and disposal of
Benzaldehyde-2,3,4,5,6-d5.

Personal Protective Equipment (PPE) Protocol
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All handling of this chemical must be performed with appropriate engineering controls (i.e., a
chemical fume hood) and the following personal protective equipment.[3][7]

e Eye and Face Protection: Chemical safety goggles or safety glasses with side-shields are
required.[3][10][11] A face shield should be worn if there is a splash hazard.

¢ Skin Protection:

o Hand Protection: Wear suitable protective gloves tested according to standards like EN
374.[4][11] It is recommended to check chemical compatibility and breakthrough times
with the glove supplier. Nitrile rubber (NBR) gloves are often suitable.[12] Always inspect
gloves before use.[13]

o Body Protection: A lab coat or other suitable protective clothing must be worn to prevent
skin contact.[7][10][13]

» Respiratory Protection: If engineering controls are insufficient or during emergency
situations, use a full-face respirator with appropriate cartridges (e.g., multi-purpose
combination (US) or type ABEK (EN 14387)).[3] Respirator use must comply with institutional
and regulatory standards.
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Preparation & Assessment

Task: Handle
Benzaldehyde-d5

Assess Risks:
Inhalation, Skin/Eye Contact,
Ingestion, Spill

:

Verify Engineering Controls
(Chemical Fume Hood)

PPE Selegtion
e zelf\lﬁri(lzelog‘ick Select Eye Protection Select Body Protection Respiratory Protection
breakthrough time) (Goggles/Face Shield) (Lab Coat) Needed? (If poor ventilation)

Use & Removal

Don PPE Correctly

Perform Chemical Handling

Doff PPE Carefully

(Avoid Contamination)

Wash Hands Thoroughly

Task Complete
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Diagram 1: PPE Selection and Use Workflow.
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Safe Handling and Storage Procedures

e Handling:

[e]

Always work within a certified chemical fume hood to avoid vapor inhalation.[3][6]

o

Ground all equipment containing the material to prevent static discharge.[7]

[¢]

Avoid contact with skin and eyes.[3] Do not breathe vapors or mists.[7]

[¢]

Keep away from all sources of ignition, including heat, sparks, and open flames.[7][11]

[e]

After handling, wash hands and other exposed areas thoroughly.[10]

e Storage:

[¢]

Store in a cool, dry, and well-ventilated area.[7][11]

[e]

Keep the container tightly closed and sealed until ready for use.[5][7]

[e]

The material is sensitive to air, light, and moisture; storage under a nitrogen atmosphere is
recommended.[5][6]

[e]

Store separately from oxidizing materials.[14]

Emergency and Spill Response

e Spill Procedures:

o

Immediately evacuate unnecessary personnel from the spill area.[7][10]

[¢]

Remove all sources of ignition.[14]

[¢]

Ensure the area is well-ventilated.[14]

o

Wearing full PPE, contain the spill using inert, non-combustible absorbent materials such
as sand, vermiculite, or diatomaceous earth.[3][7][14]
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o Collect the absorbed material using non-sparking tools and place it into a suitable, labeled,
and closed container for hazardous waste disposal.[7][14]

o Prevent the spill from entering drains or waterways.[3][6]

o First Aid Measures:

o Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial
respiration and seek immediate medical attention.[7][10]

o Skin Contact: Immediately remove contaminated clothing.[7] Wash the affected skin gently
with plenty of soap and water.[3][10] Seek medical attention if irritation persists.[10]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also
under the eyelids.[3][13] Remove contact lenses if present and easy to do.[10] Seek
immediate medical attention.

o Ingestion: Do NOT induce vomiting.[5] Rinse the mouth with water and seek immediate
medical attention.[3][10]

Chemical Disposal Plan

All waste materials must be treated as hazardous waste and disposed of according to
institutional, local, state, and federal regulations.

o Waste Identification:
o Unused or surplus Benzaldehyde-2,3,4,5,6-d5.
o Contaminated materials (e.g., absorbent pads, used gloves, lab coats, glassware).
o Empty containers, which may retain product residues and vapors.[14]

o Waste Segregation and Collection:

o Collect liquid waste in a dedicated, properly labeled, and sealed hazardous waste
container.
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o Collect solid contaminated waste in a separate, clearly labeled hazardous waste container.

e Disposal Method:

o Do not dispose of it down the drain.[3]

o Arrange for disposal through a licensed professional waste disposal service.[5]

o The preferred method of disposal is incineration in a chemical incinerator equipped with an
afterburner and scrubber.[5]
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Waste Generation & Collection
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Diagram 2: Step-by-Step Chemical Disposal Plan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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